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Compound of Interest

Compound Name: Technetium-97

Cat. No.: B1199928

Abstract: This document provides a comprehensive technical overview of the nuclear structure
of Technetium-97 (°’Tc), with a specific focus on its spin-parity assignments. Technetium-97
is a long-lived, synthetic radioisotope of significant interest for fundamental research in nuclear
chemistry and physics. This guide synthesizes experimental data and methodologies from
nuclear reaction studies and theoretical models. It is intended for researchers, scientists, and
professionals in drug development who require a detailed understanding of the nuclear
properties of technetium isotopes. Key data are presented in tabular format for clarity, and
experimental and logical workflows are visualized using diagrams.

Introduction

Technetium (Tc), with atomic number 43, is the lightest element for which all isotopes are
radioactive.[1] Among its radioisotopes, Technetium-97 (°’Tc) is notable for its long half-life of
4.21 million years.[1][2] This stability makes it a valuable tool for fundamental research,
providing insights into the redox chemistry of technetium and serving as a comparative analog
for the more environmentally prevalent fission product, Technetium-99.[2] Understanding the
nuclear structure of °’Tc, including its energy levels and their corresponding spin-parity (J1t)
values, is crucial for advancing nuclear models and for the precise interpretation of
experimental data.

This guide details the known nuclear properties of °’Tc, the experimental techniques used to
elucidate its structure, and the theoretical frameworks applied to its interpretation.
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Fundamental Nuclear Properties

The ground state of °’Tc is characterized by a set of fundamental properties derived from
experimental measurements and nuclear data evaluations. These properties are essential for
any application or study involving this isotope.

Table 1: General Nuclear Properties of Technetium-97 (°’Tc)

Property Value

Atomic Number (2) 43

Mass Number (A) 97

Neutron Number (N) 54

Atomic Mass 96.9063648 + 0.0000048 amu(3]
Mass Excess -87.22417 MeV[4]

Nuclear Binding Energy 836.501 MeV[4]

Half-Life 4.21 + 0.16 million years[1][4]
Decay Mode 100% Electron Capture (EC)[4][5]
Daughter Isotope 97Mo (stable)[2]

Decay Energy 0.320(4) MeV]3][4]

| Ground State Spin-Parity (Jm) | 9/2+[3][4][6] |

Nuclear Isomer: Technetium-97m (°’™Tc)

Like many nuclides, °/Tc possesses a metastable state, or nuclear isomer, designated as
97mTc, This excited state has a significantly long half-life compared to typical excited states and
decays primarily through an isomeric transition (IT) to the ground state.

Table 2: Properties of the °’™Tc Metastable Isomer
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Property Value

Excitation Energy 96.57(6) keV[2][4]
Half-Life 91.0(6) days[2][7]
Spin-Parity (Jm) 1/2-[3][4]

| Decay Modes | Isomeric Transition (IT) to °’Tc (g.s.)[2][3] Electron Capture (EC) to °’Mo
(<0.34%)[3] |

Decay Pathway

The primary decay mechanism for °’Tc is electron capture, where an inner atomic electron is
captured by the nucleus, converting a proton into a neutron and emitting a neutrino.[2] This
process leads to the stable daughter nucleus Molybdenum-97. The metastable isomer, °’™Tc,
predominantly de-excites by emitting a gamma ray or conversion electron (isomeric transition)
to the °’Tc ground state.[2] A minor branch of the ®’™Tc decay proceeds via electron capture
directly to °’Mo.[3]
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Caption: Decay scheme of °’Tc and its isomer °’MTc.

Experimental Determination of Nuclear Structure

The nuclear structure of °7Tc, particularly its excited states and their spin-parities, has been
investigated using nuclear reactions that populate these states. The subsequent de-excitation
via gamma-ray emission provides the primary data for constructing a level scheme.
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Key Experimental Reactions

Two notable reactions used to populate high-spin states in °’Tc are:

e 97Mo(p, ny)°’Tc: This reaction involves bombarding a Molybdenum-97 target with a proton
beam. The resulting compound nucleus emits a neutron, leaving the °’Tc nucleus in an
excited state. This method has been used to study levels up to an excitation energy of 2700
keV.[8]

e 247Zr(5Li, 3ny)®’Tc: This is a fusion-evaporation reaction where a Zirconium-94 target is
bombarded with a Lithium-6 beam. The fused system evaporates three neutrons to produce
97Tc in high-spin states. This technigque has been instrumental in observing states up to
approximately 8 MeV in excitation energy and a spin of 43/2.[8]

Methodologies and Protocols

The determination of the nuclear level scheme and spin-parity assignments relies on a
combination of spectroscopic techniques.

o Gamma-Ray Spectroscopy: High-purity germanium (HPGe) detectors are used to measure
the energy of emitted gamma rays with high precision.[9]

o Coincidence Measurements: By using an array of detectors, experimenters can identify
cascades of gamma rays that are emitted in sequence (y-y coincidence). This is crucial for
placing transitions within the level scheme.[8] Neutron-gamma (n-y) coincidences can also
be used to confirm that the gamma rays originate from the desired reaction channel.[8]

¢ Angular Distribution and Correlation: The intensity of emitted gamma rays often depends on
the angle of emission relative to the beam direction or the direction of a previously emitted
gamma ray. Measuring these angular distributions provides information on the multipolarity
of the radiation (e.g., dipole, quadrupole) and the spin difference between the initial and final
states.[8][10]
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Caption: Experimental workflow for studying °’Tc nuclear structure.
Spin-Parity Assignment Logic

Assigning a definitive spin (J) and parity (1) to a nuclear state is a deductive process based on

several pieces of experimental evidence.
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o Log(ft) Values: For levels populated by beta decay (in this case, electron capture), the log(ft)
value, which relates to the decay rate, helps classify the transition as allowed or forbidden.
This classification restricts the possible changes in spin and parity between the parent and
daughter states.[8]

o Gamma-Ray Branching Ratios: The relative intensities of different gamma rays de-exciting a
single level can be compared with theoretical predictions for different possible spin
assignments.[8]

e Multipolarity from Angular Distributions: The analysis of gamma-ray angular distributions
determines the multipole character of the transition (e.g., M1, E2, E1). Each multipolarity is
associated with specific selection rules for the change in spin (AJ) and parity (Am). For
instance, an E1 (electric dipole) transition requires AJ = 0, 1 and a change in parity, while an
M1 (magnetic dipole) transition has AJ = 0, 1 with no change in parity.
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Caption: Logical workflow for spin-parity (J1t) assignment.
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Nuclear Structure and Level Scheme

The combination of experimental work and theoretical interpretation provides a picture of the
nuclear structure of °’Tc.

Table 3: Selected Energy Levels and Spin-Parity Assignments for °’Tc

Excitation Energy (keV) Spin-Parity (J11) Notes
0 9/2+ Ground State[3][4]
96.57 1/2- Metastable Isomer (°’™Tc)[3][4]

| ... up to ~8000 | ... up to 43/2 | High-spin states observed via fusion-evaporation reactions[8] |

The ground state Jrt of 9/2+ is consistent with the predictions of the nuclear shell model, where
the odd proton occupies the 1go/2 orbital. The 1/2- isomeric state is also understood within this
framework. Studies have successfully populated and characterized a rich structure of excited
states, including complex rotational-like bands built upon different single-particle configurations.

[8]

Theoretical Interpretation

The primary theoretical tool for understanding the structure of nuclei like °’Tc is the Nuclear
Shell Model.[11][12] This model treats nucleons (protons and neutrons) as moving in a
potential well, occupying quantized energy levels or "shells," analogous to electron shells in
atoms.

» Model Space: Calculations are performed within a defined model space, which includes a set
of active single-particle orbitals for the valence nucleons outside an inert core.[13]

» Effective Interactions: The model requires an effective interaction that describes the forces
between the valence nucleons. These interactions can be derived empirically from
experimental data or more fundamentally from the basic nucleon-nucleon potential.[13]

Shell model calculations have been compared with the experimental level scheme of °’Tc to
validate the model's assumptions and to understand the underlying configurations of the
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observed states.[8] Other theoretical approaches, such as particle-core coupling models, have
also been employed to interpret specific features of the level structure.[8]

Conclusion

The nuclear structure of Technetium-97 is well-characterized at low energies, with a confirmed
ground state spin-parity of 9/2+ and a long-lived 1/2- isomer.[3][4] High-spin states have been
explored to high excitation energies through gamma-ray spectroscopy following heavy-ion
reactions.[8] The experimental methodologies, including coincidence measurements and
angular distribution analysis, are critical for constructing level schemes and making
unambiguous spin-parity assignments. The resulting data provide a rigorous test for nuclear
structure theories, primarily the Nuclear Shell Model, contributing to a deeper understanding of
nuclear physics in this mass region. This foundational knowledge is essential for all scientific
disciplines that utilize or study technetium isotopes.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://csdlkhoahoc.hueuni.edu.vn/data/2019/10/NP19_0060_Rev.pdf
https://arxiv.org/pdf/0809.2144
https://www.benchchem.com/product/b1199928#nuclear-structure-and-spin-parity-of-technetium-97
https://www.benchchem.com/product/b1199928#nuclear-structure-and-spin-parity-of-technetium-97
https://www.benchchem.com/product/b1199928#nuclear-structure-and-spin-parity-of-technetium-97
https://www.benchchem.com/product/b1199928#nuclear-structure-and-spin-parity-of-technetium-97
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1199928?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1199928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

